Cas no 1351602-12-4 (1-(furan-2-yl)-2-[4-(propane-1-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid)

• Product Name: 1-(furan-2-yl)-2-[4-(propane-1-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid
• CAS No: 1351602-12-4
• MF: C₁₅H₂₂N₂O₈S
• MW: 390.408783435822
• CID: 5831021
• PubChem ID: 71780815
• Update Time: 2025-06-09

1-(furan-2-yl)-2-[4-(propane-1-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid Chemical and Physical Properties

Names and Identifiers

• OZDULSSSHWRAQM-UHFFFAOYSA-N
• 1-(furan-2-yl)-2-[4-(propane-1-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid
• F5677-0036
• 1-(furan-2-yl)-2-(4-(propylsulfonyl)piperazin-1-yl)ethanone oxalate
• SR-01000924381-1
• 1-(furan-2-yl)-2-(4-propylsulfonylpiperazin-1-yl)ethanone;oxalic acid
• SR-01000924381
• AKOS026685836
• 1351602-12-4

• Inchi： 1S/C13H20N2O4S.C2H2O4/c1-2-10-20(17,18)15-7-5-14(6-8-15)11-12(16)13-4-3-9-19-13;3-1(4)2(5)6/h3-4,9H,2,5-8,10-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： OZDULSSSHWRAQM-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.S(N1CCN(CC(C2OC=CC=2)=O)CC1)(=O)(=O)CCC

Computed Properties

• Exact Mass: 390.10968684g/mol
• Monoisotopic Mass: 390.10968684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 496
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(furan-2-yl)-2-[4-(propane-1-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid

Introduction to Compound CAS No. 1351602-12-4: 1-(Furan-2-yl)-2-[4-(Propane-1-sulfonyl)piperazin-1-yl]ethan-1-one; Oxalic Acid

The compound with CAS No. 1351602-12-4, known as 1-(furan-2-yl)-2-[4-(propane-1-sulfonyl)piperazin-1-yl]ethan-1-one; oxalic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a furan ring, a piperazine moiety, and a sulfonamide group. These functional groups contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The furan ring, a five-membered aromatic heterocycle, is known for its stability and ability to participate in various chemical reactions. In this compound, the furan group is attached to a keto group, which enhances its reactivity and makes it a valuable intermediate in organic synthesis.

The piperazine moiety, a six-membered ring containing two nitrogen atoms, is widely used in drug design due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is substituted with a propane sulfonyl group, which adds bulk and increases the molecule's lipophilicity. This modification is crucial for optimizing pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The presence of the sulfonamide group in this compound further enhances its biological activity. Sulfonamides are known for their ability to inhibit enzymes and receptors, making them valuable in the development of drugs targeting various diseases. Recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for anticancer drug development.

In addition to its therapeutic potential, this compound has also been studied for its applications in materials science. The combination of the furan, piperazine, and sulfonamide groups provides this molecule with unique electronic and structural properties that make it suitable for use in advanced materials such as polymers and composites.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthetic routes that reduce waste generation and energy consumption. These advancements align with the growing demand for sustainable chemical practices in the modern era.

In conclusion, the compound CAS No. 1351602-12-4 represents a cutting-edge development in organic chemistry with wide-ranging applications in medicine, materials science, and environmental technology. Its unique structure and functional groups make it a valuable tool for researchers seeking to push the boundaries of chemical innovation.